Cas no 2228476-63-7 (methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate)

Methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate is a chiral ester compound featuring a hydroxyl group and a tetrahydropyran (oxane) moiety, which contribute to its structural complexity and functional versatility. The presence of both hydroxyl and ester groups makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its stereocenter and rigid oxane ring enhance selectivity in asymmetric reactions, while the methyl ester group improves solubility in organic solvents. This compound is useful in applications requiring controlled reactivity and stereochemical precision, such as chiral auxiliaries or building blocks for bioactive molecules. Proper handling under inert conditions is recommended due to its potential sensitivity.
methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate structure
2228476-63-7 structure
Product Name:methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate
CAS No:2228476-63-7
MF:C12H22O4
MW:230.300684452057
CID:6415519
PubChem ID:165765269
Update Time:2025-10-29

methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate
    • 2228476-63-7
    • EN300-1777502
    • Inchi: 1S/C12H22O4/c1-11(2,9(13)10(14)15-4)12(3)5-7-16-8-6-12/h9,13H,5-8H2,1-4H3
    • InChI Key: WAWGSCBDQKQIQX-UHFFFAOYSA-N
    • SMILES: O1CCC(C)(CC1)C(C)(C)C(C(=O)OC)O

Computed Properties

  • Exact Mass: 230.15180918g/mol
  • Monoisotopic Mass: 230.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8Ų

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methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate Related Literature

Additional information on methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate

Exploring Methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate (CAS No. 2228476-63-7): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate (CAS No. 2228476-63-7) has garnered significant attention for its unique structural features and versatile applications. This ester derivative, characterized by its hydroxyl and tetrahydropyranyl (oxane) functional groups, is increasingly studied for its potential in flavor and fragrance formulations, pharmaceutical intermediates, and green chemistry initiatives. As industries pivot toward sustainable and high-performance ingredients, this compound stands out for its balance of reactivity and stability.

The molecular structure of methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate incorporates a hydroxy ester moiety coupled with a 4-methyloxane ring, which enhances its solubility in both polar and non-polar solvents. This dual functionality makes it a candidate for biodegradable plasticizers and cosmetic emulsifiers, aligning with the global demand for eco-friendly alternatives. Recent studies highlight its role in enantioselective synthesis, where its chiral center enables the production of optically active compounds—a critical factor in drug development.

From an industrial perspective, the synthesis of CAS No. 2228476-63-7 often involves catalytic hydrogenation or enzymatic esterification, methods that minimize waste and energy consumption. These processes resonate with the principles of circular economy, a topic dominating discussions in chemical manufacturing. Researchers are also investigating its potential as a bio-based solvent, driven by consumer interest in reducing volatile organic compound (VOC) emissions.

In the flavor industry, methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate is valued for its fruity and woody notes, making it a candidate for natural flavor enhancers. Its stability under high temperatures further suits applications in baked goods and beverage formulations. Meanwhile, in pharmaceutical research, its metabolites are explored for anti-inflammatory and antimicrobial properties, though rigorous clinical validation is ongoing.

Safety and regulatory compliance remain paramount. While not classified as hazardous, proper handling guidelines for CAS No. 2228476-63-7 emphasize storage in cool, dry environments to preserve its integrity. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to ensure purity, addressing quality concerns in end-use applications.

Looking ahead, innovations in cascade reactions and flow chemistry could further optimize the production of this compound. As sustainability and functionality drive market trends, methyl 2-hydroxy-3-methyl-3-(4-methyloxan-4-yl)butanoate exemplifies how niche chemicals can bridge gaps between industrial needs and environmental stewardship.

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